Cas no 1890647-35-4 (C-(4-Bromo-oxazol-2-yl)-methylamine)

• Product Name: C-(4-Bromo-oxazol-2-yl)-methylamine
• CAS No: 1890647-35-4
• MF: C₄H₅BrN₂O
• MW: 176.999299764633
• MDL: MFCD32716746
• CID: 5221147
• Update Time: 2026-03-07

C-(4-Bromo-oxazol-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Bromo-oxazol-2-yl)-methylamine

• MDL： MFCD32716746
• Inchi： 1S/C4H5BrN2O/c5-3-2-8-4(1-6)7-3/h2H,1,6H2
• InChI Key： GUDRAXXOSPIPQZ-UHFFFAOYSA-N
• SMILES： O1C=C(Br)N=C1CN

Additional information on C-(4-Bromo-oxazol-2-yl)-methylamine

Recent Advances in the Study of C-(4-Bromo-oxazol-2-yl)-methylamine (CAS: 1890647-35-4) in Chemical Biology and Pharmaceutical Research

C-(4-Bromo-oxazol-2-yl)-methylamine (CAS: 1890647-35-4) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules. This compound, characterized by its bromo-oxazole scaffold, has attracted significant attention due to its unique chemical properties and potential applications in drug discovery and development.

One of the key areas of research involving C-(4-Bromo-oxazol-2-yl)-methylamine is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. Recent publications have demonstrated its utility in the synthesis of potent inhibitors for kinases and other signaling proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of kinase inhibitors, resulting in improved selectivity and potency against targeted cancer cell lines.

Another significant advancement is the use of C-(4-Bromo-oxazol-2-yl)-methylamine in the development of covalent inhibitors. The bromo-oxazole moiety serves as an effective electrophile, enabling the formation of covalent bonds with nucleophilic residues in target proteins. This approach has been particularly valuable in the design of irreversible inhibitors for challenging drug targets, such as those involved in inflammatory and neurodegenerative diseases. A recent study in ACS Chemical Biology showcased the application of this compound in the development of covalent inhibitors for a key enzyme in the NF-κB pathway, demonstrating promising preclinical results.

Beyond its applications in inhibitor design, C-(4-Bromo-oxazol-2-yl)-methylamine has also been explored as a versatile intermediate in the synthesis of heterocyclic compounds. Researchers have utilized its reactive bromo group for various cross-coupling reactions, enabling the construction of diverse molecular architectures. A 2022 publication in Organic Letters detailed an efficient palladium-catalyzed coupling reaction using this compound, leading to the synthesis of novel oxazole-containing compounds with potential antimicrobial activity.

The pharmacokinetic properties of derivatives containing the C-(4-Bromo-oxazol-2-yl)-methylamine scaffold have also been investigated. Recent studies have shown that these compounds generally exhibit favorable metabolic stability and membrane permeability, making them attractive candidates for further drug development. However, challenges remain in optimizing their solubility and reducing potential off-target effects, which are active areas of current research.

In conclusion, C-(4-Bromo-oxazol-2-yl)-methylamine (CAS: 1890647-35-4) represents a valuable chemical tool in modern drug discovery. Its unique structural features and versatile reactivity continue to inspire innovative applications across multiple therapeutic areas. As research progresses, we anticipate seeing more sophisticated derivatives and applications of this compound emerging in the coming years, potentially leading to novel therapeutic agents for various diseases.